Cas no 157368-82-6 (6-Methoxy-1,2-benzoxazol-3-amine)

• Product Name: 6-Methoxy-1,2-benzoxazol-3-amine
• CAS No: 157368-82-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 107753
• PubChem ID: 10678579
• Update Time: 2025-04-18

6-Methoxy-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxybenzo[d]isoxazol-3-amine
• 1,2-Benzisoxazol-3-amine,6-methoxy-
• 6-Methoxy-1,2-benzoxazol-3-amine
• 6-Methoxy-benzo[d]isoxazol-3-ylamine
• (6-methoxy-benzo[d]isoxazol-3-yl)-amine
• 3-amino-6-methoxy-1,2-benzisoxazole
• 6-methoxy-1,2-benzisoxazol-3-ylamine
• 6-methoxy-3-amino-1,2-benzisoxazole
• 6-methoxy-3-aminobenzisoxazole
• AK128202
• SureCN6952286
• 1,2-Benzisoxazol-3-amine,6-methoxy-(9CI)
• EN300-190454
• FT-0764046
• DTXSID80443330
• CS-0146447
• MFCD18801052
• 157368-82-6
• E84748
• SCHEMBL6952286
• 1,2-Benzisoxazol-3-amine, 6-methoxy-
• AKOS016013410
• UYWCFQVFVCXHCP-UHFFFAOYSA-N
• Z1216820032
• BS-21568
• DA-19130

• Inchi： 1S/C8H8N2O2/c1-11-5-2-3-6-7(4-5)12-10-8(6)9/h2-4H,1H3,(H2,9,10)
• InChI Key： UYWCFQVFVCXHCP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(N)=N1)OC

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• PSA: 61.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles